N-cyclohexyl-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide

• IUPAC Name: N-cyclohexyl-2-[[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H21N3O2S2/c1-22-14-9-7-12(8-10-14)16-19-17(24-20-16)23-11-15(21)18-13-5-3-2-4-6-13/h7-10,13H,2-6,11H2,1H3,(H,18,21)
• InChI Key: SLTFUOSJOJESJU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NSC(=N2)SCC(=O)NC3CCCCC3
• Molecular Formula: C17H21N3O2S2
• Molecular Weight: 363.5 g/mol

Description

N-cyclohexyl-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of thiadiazole derivatives, which have been reported to possess a wide range of biological activities.

Scientific Research Applications

Antimicrobial Activities

A series of 1,3,4-thiadiazole derivatives, including compounds similar to the one , have been synthesized and evaluated for their antimicrobial properties. These compounds have shown significant activity against several strains of microbes, indicating their potential as antimicrobial agents (Noolvi, Patel, Kamboj, & Cameotra, 2016).

Anticancer Activities

N-(5-Mercapto-1,3,4-thiadiazol-2-yl)-2-Phenylacetamide derivatives were synthesized and evaluated for their potential as anticancer agents. These compounds were tested against various cancer cell lines, including neuroblastoma, colon cancer, and prostate cancer. Some derivatives showed promising cytotoxic activity, highlighting their potential in anticancer research (Mohammadi-Farani, Heidarian, & Aliabadi, 2014).

Selective Human Adenosine A3 Receptor Antagonists

Research on thiadiazole derivatives, including compounds structurally related to N-cyclohexyl-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide, has led to the identification of potent and selective antagonists for human adenosine A3 receptors. These findings suggest applications in modulating adenosine A3 receptor activities, which could be beneficial in developing treatments for various diseases (Jung et al., 2004).

Synthesis and Biological Activity Evaluation

Novel derivatives incorporating the thiadiazole moiety have been synthesized and assessed for their biological activities, including anticancer potency on different cancer cell lines. Some compounds exhibited significant antitumor efficiency, indicating their potential in cancer therapy research (Turan-Zitouni, Yurttaş, Tabbi, Akalın Çiftçi, Temel, & Kaplancıklı, 2018).

Antioxidant and Toxic Properties

The synthesis of novel Δ2-1,3,4-thiadiazoline and Δ2-1,3,4-selenadiazoline derivatives explored their antioxidant, antimicrobial, and toxic properties. This research contributes to the understanding of these compounds' potential health benefits and safety profiles (Al-Khazragie, Al-Salami, & Al-Fartosy, 2022).